4-Chloro-3-fluorophenetole
Overview
Description
4-Chloro-3-fluorophenetole is a chemical compound with the molecular formula C8H8ClFO and a molecular weight of 174.6 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, and 1 fluorine atom .Physical And Chemical Properties Analysis
This compound has a molecular weight of 174.6 . The boiling point is predicted to be 198ºC .Scientific Research Applications
Metabolite Analysis and Biological Monitoring
4-Chloro-3-fluorophenetole is studied for its role as a metabolite in various biochemical and pharmacological contexts. For instance, Rubio et al. (2021) investigated chlorphenesin (a biocide used in cosmetics) and identified this compound as a significant urinary metabolite. Their study provided insights into differentiating the metabolites arising from chlorphenesin and its carbamate ester from those of other substances in sports drug testing. This research highlights the importance of accurate metabolite profiling in understanding the biotransformation and excretion of pharmaceuticals and other chemical agents in the human body (Rubio et al., 2021).
Exposure and Toxicity Studies
In the context of environmental health, studies have explored the relationship between human exposure to chlorinated hydrocarbons, including this compound, and various health outcomes. Gerhard et al. (1998) examined the levels of chlorinated hydrocarbons in women with repeated miscarriages, assessing the potential etiological role of these compounds in the pathogenesis of miscarriages. Such studies are crucial in understanding the impact of environmental pollutants on reproductive health and in formulating guidelines for public health safety (Gerhard et al., 1998).
Radiotherapy Research
This compound is also relevant in the field of medical imaging and therapy. Vedam et al. (2003) conducted a study to quantify the predictability of diaphragm motion during respiration with a noninvasive external marker, a critical aspect in the precision of radiotherapy for lung cancer. Their research contributes to the optimization of radiotherapy, ensuring accurate targeting of tumors while minimizing exposure to surrounding healthy tissues (Vedam et al., 2003).
Drug Development and Pharmacokinetics
The understanding of this compound's role extends into the pharmacokinetics and drug development domains. Nolan et al. (1984) investigated the kinetics of chlorpyrifos and its metabolites, providing insights into the absorption, metabolism, and excretion of these compounds. Such studies are fundamental in drug development, ensuring the safety and efficacy of new pharmaceuticals (Nolan et al., 1984).
Safety and Hazards
The safety data sheet for 4-Chloro-3-fluorophenetole suggests that it may cause skin and eye irritation and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . In case of exposure, it is advised to move the victim into fresh air, give oxygen if breathing is difficult, and consult a doctor immediately .
properties
IUPAC Name |
1-chloro-4-ethoxy-2-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBOPKBHSDDSVFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80378658 |
Source
|
| Record name | 4-Chloro-3-fluorophenetole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80378658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
289039-33-4 |
Source
|
| Record name | 1-Chloro-4-ethoxy-2-fluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=289039-33-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-fluorophenetole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80378658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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